Cas no 2193067-78-4 ((3-Amino-2-hydroxypropyl)urea hydrochloride)

• Product Name: (3-Amino-2-hydroxypropyl)urea hydrochloride
• CAS No: 2193067-78-4
• MF: C₄H₁₂ClN₃O₂
• MW: 169.609979629517
• CID: 5758732
• PubChem ID: 137951863
• Update Time: 2025-05-24

(3-Amino-2-hydroxypropyl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-amino-2-hydroxypropyl)urea hydrochloride
• (3-amino-2-hydroxypropyl)urea;hydrochloride
• 2193067-78-4
• 1-(3-Amino-2-hydroxypropyl)urea hydrochloride
• EN300-1697735
• starbld0010484
• Urea, N-(3-amino-2-hydroxypropyl)-, hydrochloride (1:1)
• (3-Amino-2-hydroxypropyl)urea hydrochloride

• Inchi： 1S/C4H11N3O2.ClH/c5-1-3(8)2-7-4(6)9;/h3,8H,1-2,5H2,(H3,6,7,9);1H
• InChI Key： OIKKPRULWBITPH-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)CNC(N)=O

Computed Properties

• Exact Mass: 169.0618043g/mol
• Monoisotopic Mass: 169.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on (3-Amino-2-hydroxypropyl)urea hydrochloride

Comprehensive Overview of (3-Amino-2-hydroxypropyl)urea hydrochloride (CAS No. 2193067-78-4)

(3-Amino-2-hydroxypropyl)urea hydrochloride is a specialized organic compound with the CAS registry number 2193067-78-4. This compound belongs to the class of urea derivatives and is widely studied for its potential applications in pharmaceutical and biochemical research. The presence of both amino and hydroxy functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and peptide modification.

The compound's unique structure, featuring a hydroxypropyl moiety linked to a urea backbone, has sparked interest in its potential use in cosmetic formulations and skincare products. Recent trends in the beauty industry highlight the demand for multi-functional ingredients that offer hydration and skin-barrier enhancement. (3-Amino-2-hydroxypropyl)urea hydrochloride is being explored for its humectant properties, which could help retain moisture in the skin, aligning with the growing popularity of hyaluronic acid alternatives.

In the field of medicinal chemistry, this compound is gaining attention due to its potential as a prodrug or drug delivery enhancer. Its water-soluble nature, attributed to the hydrochloride salt form, improves bioavailability—a critical factor in modern drug development. Scientists are investigating its ability to modify the pharmacokinetic profiles of therapeutic agents, especially in targeted cancer therapies and neurodegenerative disease research, two areas dominating recent scientific literature.

From a synthetic perspective, 2193067-78-4 serves as a valuable intermediate for constructing heterocyclic compounds. Its reactivity allows for selective modifications at the amino or hydroxy groups, enabling the creation of diverse molecular architectures. This adaptability answers the rising demand for custom synthesis in academic and industrial labs, where researchers seek tailor-made intermediates for specific projects.

Quality control of (3-Amino-2-hydroxypropyl)urea hydrochloride involves advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry—topics frequently searched by quality assurance professionals. The compound's stability under various pH conditions is another active research area, particularly for formulators developing pH-sensitive drug formulations or cosmetic preservative systems.

Environmental considerations surrounding green chemistry have also influenced studies on this compound. Researchers are exploring solvent-free synthesis routes and biocatalytic methods to produce 2193067-78-4 with reduced ecological impact. These approaches resonate with the pharmaceutical industry's shift toward sustainable manufacturing practices—a hot topic in regulatory and investor circles.

For purchasers and distributors, key questions often revolve around the compound's storage conditions (typically 2-8°C in airtight containers), shelf life (generally 24 months when properly stored), and handling precautions (standard laboratory protective measures). These practical aspects are crucial for maintaining the compound's integrity during transport and storage, especially for international suppliers navigating cold chain logistics challenges.

The market for fine chemicals like (3-Amino-2-hydroxypropyl)urea hydrochloride continues to expand, driven by increasing R&D investments in personalized medicine and bioconjugation technologies. As patent landscapes evolve, this compound may gain significance in developing generic pharmaceuticals and biosimilars, making it a strategic material for forward-thinking chemical enterprises.